Cas no 4749-28-4 (1-Propene, 2-nitro-)

• Product Name: 1-Propene, 2-nitro-
• CAS No: 4749-28-4
• MF: C₃H₅NO₂
• MW: 87.077300786972
• CID: 329881
• PubChem ID: 78486
• Update Time: 2025-04-19

1-Propene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 2-nitro-
• 2-NITRO-1-PROPENE
• 2-nitroprop-1-ene
• 2-NITROPROPENE
• 1-Propene,2-nitro
• 2-nitro-prop-1-ene
• 2-Nitro-propen
• 2-Nitropropylene
• Propene,2-nitro
• TL 1147
• Propene, 2-nitro-
• BRN 1209319
• 4-01-00-00764 (Beilstein Handbook Reference)
• DTXSID70197158
• AKOS006279013
• 2-nitro-propene
• FT-0659618
• 4749-28-4
• GXEXLSDIVMVEFZ-UHFFFAOYSA-N

• Inchi： 1S/C3H5NO2/c1-3(2)4(5)6/h1H2,2H3
• InChI Key： GXEXLSDIVMVEFZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(=C)C)=O

Computed Properties

• Exact Mass: 87.03200
• Monoisotopic Mass: 87.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.0559
• Boiling Point: 130.87°C (rough estimate)
• Flash Point: 31.9°C
• Refractive Index: 1.4358
• PSA: 45.82000
• LogP: 1.31990